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Compound of Interest

Compound Name: (R)-CE3F4

Cat. No.: B2854322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Epac1 inhibitor (R)-CE3F4 with

alternative compounds, supported by experimental data. The information is intended to aid

researchers in selecting the appropriate tools for studying the role of Exchange protein directly

activated by cAMP (Epac) signaling in various physiological and pathological processes.

Performance Comparison of Epac Inhibitors
(R)-CE3F4 is a potent and selective uncompetitive inhibitor of Epac1. Its performance, along

with that of other commonly used Epac inhibitors, is summarized below. The data highlights the

varying potencies and selectivities of these compounds for the two main Epac isoforms, Epac1

and Epac2.
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Compound Target(s)
IC50
(Epac1)

IC50
(Epac2)

Selectivity
Mechanism
of Action

(R)-CE3F4 Epac1 ~5.8 µM[1] ~66 µM[1]
~11-fold for

Epac1

Uncompetitiv

e[2]

(S)-CE3F4 Epac1 ~56 µM[1] -

Less potent

than (R)-

CE3F4

Uncompetitiv

e

Racemic

CE3F4

Epac1 >

Epac2
10.7 µM[1] 66 µM[1]

~6-fold for

Epac1

Uncompetitiv

e

AM-001 Epac1 - No effect
Selective for

Epac1

Non-

competitive[3]

ESI-09
Epac1 &

Epac2
3.2 µM 1.4 µM

Pan-Epac

inhibitor

Competitive[2

]

ESI-05 Epac2 No effect 0.4 µM[4][5]
Selective for

Epac2
-

HJC0350 Epac2 No effect 0.3 µM[6][7]
Selective for

Epac2
-

Epac1 Signaling Pathway and Inhibition
The following diagram illustrates a simplified Epac1 signaling cascade and the points of

intervention for inhibitors like (R)-CE3F4. Activation of G-protein coupled receptors (GPCRs)

leads to the production of cyclic AMP (cAMP), which in turn activates Epac1. Activated Epac1

promotes the exchange of GDP for GTP on the small G-protein Rap1, initiating downstream

signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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